Cas no 2972-65-8 (1,3,5-Triazine,2-chloro-4,6-diphenoxy-)

1,3,5-Triazine,2-chloro-4,6-diphenoxy- structure
2972-65-8 structure
Product Name:1,3,5-Triazine,2-chloro-4,6-diphenoxy-
CAS No:2972-65-8
MF:C15H10ClN3O2
MW:299.711802005768
CID:272440
PubChem ID:18088
Update Time:2025-04-19

1,3,5-Triazine,2-chloro-4,6-diphenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-chloro-4,6-diphenoxy-
    • 2-CHLORO-4,6-DIPHENOXY-S-TRIAZINE
    • 2-chloro-4, 6-diphenoxy-1, 3, 5-triazine
    • 2,4-diphenoxy-6-chloro-s-triazine
    • 2-chloro-4,6-diphenoxy-1,3,5-triazine
    • DTXSID40274602
    • 2972-65-8
    • WPAYYYDSSCOEHN-UHFFFAOYSA-N
    • NSC-76483
    • 2-chloro-4,6-diphenoxy-1,3,5-tri-azine
    • 2,4-bis(phenoxy)-6-chloro-1,3,5-triazine
    • 2,4-Diphenoxy-6-chloro-1,3,5-triazine
    • 1,5-Triazine, 2-chloro-4,6-diphenoxy-
    • NSC76483
    • SCHEMBL49317
    • AKOS000414584
    • NCIOpen2_004073
    • Inchi: 1S/C15H10ClN3O2/c16-13-17-14(20-11-7-3-1-4-8-11)19-15(18-13)21-12-9-5-2-6-10-12/h1-10H
    • InChI Key: WPAYYYDSSCOEHN-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=NC(=N1)OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 299.0463
  • Monoisotopic Mass: 299.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.1A^2
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.348
  • Boiling Point: 480°C at 760 mmHg
  • Flash Point: 244.1°C
  • Refractive Index: 1.622
  • PSA: 57.13

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